Cas no 1949157-83-8 (1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone)

• Product Name: 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone
• CAS No: 1949157-83-8
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 5409045
• PubChem ID: 128159713
• Update Time: 2025-08-05

1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• AKOS031570660
• EN300-26598486
• Z1929779969
• 1-{3-[(3-tert-butyl-1,2,4-thiadiazol-5-yl)amino]phenyl}azetidin-2-one
• 1949157-83-8
• 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone

• Inchi： 1S/C15H18N4OS/c1-15(2,3)13-17-14(21-18-13)16-10-5-4-6-11(9-10)19-8-7-12(19)20/h4-6,9H,7-8H2,1-3H3,(H,16,17,18)
• InChI Key： SYTROIAZJSEJHU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(NC3SN=C(C(C)(C)C)N=3)=C2)CCC1=O

Computed Properties

• Exact Mass: 302.12013238g/mol
• Monoisotopic Mass: 302.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.7±52.0 °C(Predicted)
• pka: 2.55±0.48(Predicted)

Additional information on 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone

Introduction to the Compound CAS No. 1949157-83-8: 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone

The compound with CAS No. 1949157-83-8, known as 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone, is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are characterized by their unique four-membered ring structure. The presence of the thiadiazole moiety in its structure adds to its potential biological activity and pharmacological properties.

1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases. Recent research has highlighted its promising activity against bacterial infections, making it a potential candidate for the development of new antibiotics. The compound's unique structural features contribute to its ability to inhibit bacterial growth and disrupt key cellular processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antibacterial properties of 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone. The results showed that this compound exhibited potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action was attributed to its ability to interfere with bacterial protein synthesis and cell wall formation.

Beyond its antibacterial properties, 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The synthesis of 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone involves a series of well-defined chemical reactions. The key steps include the formation of the thiadiazole ring and the subsequent coupling with the phenylamine derivative. These synthetic routes have been optimized to ensure high yields and purity, making the compound suitable for further preclinical and clinical evaluation.

In terms of pharmacokinetics and pharmacodynamics, early studies have provided valuable insights into the behavior of 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone in biological systems. The compound has demonstrated favorable absorption profiles and good bioavailability when administered orally or intravenously. Additionally, it has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The potential clinical applications of 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone are being explored through ongoing clinical trials. These trials aim to evaluate the safety and efficacy of the compound in treating various bacterial infections and inflammatory conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, CAS No. 1949157-83-8, or 1-[3-[[3-(1,1-Dimethylethyl)-1,2,4-thiadiazol-5-yl]amino]phenyl]-2-azetidinone, represents a promising chemical entity with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further development in pharmaceutical research. As more data from ongoing studies become available, it is likely that this compound will continue to attract significant interest from both academic researchers and industry professionals.